5-(2-chlorobenzyl)-3-(4-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 5-[(2-chlorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-8-methylpyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C26H22ClN3O2/c1-17-7-12-23-21(13-17)24-25(30(23)15-19-5-3-4-6-22(19)27)26(31)29(16-28-24)14-18-8-10-20(32-2)11-9-18/h3-13,16H,14-15H2,1-2H3
• InChI Key: SIEFIRLYTPMSNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=C(C=C4)OC)CC5=CC=CC=C5Cl
• Molecular Formula: C26H22ClN3O2
• Molecular Weight: 443.9 g/mol

Description

The description of a compound usually includes its IUPAC name, molecular formula, and structure. The structure can be represented in various forms such as a line-angle formula, a 3D model, or even an interactive model.

Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It can include reactions with different reagents, under different conditions, and the mechanism of these reactions.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, stability, and reactivity. Researchers might also study how these properties change under different conditions.

Safety And Hazards

Researchers would study the toxicity of the compound, as well as any risks associated with handling it. This could involve lab tests, animal studies, or even clinical trials.

Future Directions

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Please note that these are general steps and the specific methods and techniques used can vary widely depending on the nature of the compound and the focus of the research. For a specific compound like “5-(2-chlorobenzyl)-3-(4-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one”, you would need to consult the relevant scientific literature.